Cas no 4098-06-0 ([(2R,3R,4R)-3,4-bis(acetyloxy)-3,4-dihydro-2H-pyran-2-yl]methyl acetate)

• Product Name: [(2R,3R,4R)-3,4-bis(acetyloxy)-3,4-dihydro-2H-pyran-2-yl]methyl acetate
• CAS No: 4098-06-0
• MF: C₁₂H₁₆O₇
• MW: 272.251244544983
• MDL: MFCD00064092
• CID: 44740
• PubChem ID: 24869954
• Update Time: 2025-04-18

[(2R,3R,4R)-3,4-bis(acetyloxy)-3,4-dihydro-2H-pyran-2-yl]methyl acetate Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4R)-2-(acetoxymethyl)-3,4-dihydro-2H-pyran-3,4-diyl diacetate
• 1,2-Dideoxy-3,4,6-tri-O-acetyl-D-lyxo-1-hexenopyranose
• 2,6-Anhydro-5-deoxy-D-arabino-hex-5-enitol triacetate
• Tri-O-acetyl-D-galactal
• (2R,3R,4R,5R,6R)-2-(acetoxymethyl)-5-azido-6-bromotetrahydro-2H-pyran-3,4-diyl diacetate
• [(2R,3R,4R)-3,4-diacetyloxy-3,4-dihydro-2H-pyran-2-yl]methyl acetate
• 3,4,6-Tri-O-acetyl-D-galactal
• D-Galactal Triacetate
• 1,5-Anhydro-2-deoxy-D-lyxo-hex-1-enitol 3,4,6-Tri-O-acetyl Ether
• 2,6-Anhydro-5-deoxy-D-arabino-hex-5-enitol triacetate hexenopyranose
• [(2R,3R,4R)-3,4-bis(acetyloxy)-3,4-dihydro-2H-pyran-2-yl]methyl acetate
• 1,3,4-Tri-O-acetyl-2,6-anhydro-5-deoxyhex-5-enitol
• MFCD00064092
• 4098-06-0
• AC-8551
• A825375
• (2R,3R,4R)-2-(acetoxymethyl)-3,4-dihydro-2H-pyran-3,4-diyldiacetate
• LLPWGHLVUPBSLP-IJLUTSLNSA-N
• W-202682
• C12H16O7
• DTXSID50193976
• Tri-O-acetyl-D-galactal, 97%
• NS00030895
• Q63409465
• 1,3,4-tri-O-acetyl-2,6-anhydro-5-deoxy-D-arabino-hex-5-enitol
• WLZ3741
• D-arabino-Hex-5-enitol, 2,6-anhydro-5-deoxy-, triacetate
• T1734
• SCHEMBL78636
• [(2R,3R,4R)-3,4-diacetoxy-3,4-dihydro-2H-pyran-2-yl]methyl acetate;(2R,3R,4R)-2-(Acetoxymethyl)-3,4-dihydro-2H-pyran-3,4-diyl diacetate
• DS-17203
• AMY2470
• tri-o-acetylgalactal
• AKOS015919104
• rel-(2R,3R,4R)-2-(Acetoxymethyl)-3,4-dihydro-2H-pyran-3,4-diyl diacetate
• 87335-77-1

• MDL： MFCD00064092
• Inchi： 1S/C12H16O7/c1-7(13)17-6-11-12(19-9(3)15)10(4-5-16-11)18-8(2)14/h4-5,10-12H,6H2,1-3H3/t10-,11-,12-/m1/s1
• InChI Key： LLPWGHLVUPBSLP-IJLUTSLNSA-N
• SMILES： O1C=C[C@H]([C@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 272.09000
• Monoisotopic Mass: 272.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 88.1A^2

Experimental Properties

• Color/Form: Yellowish oily
• Density: 1.2400
• Melting Point: 34-38 ºC
• Boiling Point: 343.1°C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: 1.4645-1.4665
• Solubility: Soluble in chloroform at 10mg/ml
• Water Partition Coefficient: Insoluble
• PSA: 88.13000
• LogP: 0.32540
• Specific Rotation: -20 º (c=1 CHCl3)

[(2R,3R,4R)-3,4-bis(acetyloxy)-3,4-dihydro-2H-pyran-2-yl]methyl acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： S23: do not breathe steam. S24/25: prevent skin and eye contact.
• Safety Instruction： S23; S24/25
• Storage Condition：0-10°C
• Safety Term：S23;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives